N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H23Cl2N3S/c18-15-7-6-14(12-16(15)19)21-8-10-22(11-9-21)17(23)20-13-4-2-1-3-5-13/h6-7,12-13H,1-5,8-11H2,(H,20,23)
• InChI Key: FBZOVLSSENUURV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)N2CCN(CC2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H23Cl2N3S
• Molecular Weight: 372.4 g/mol

Description

N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide is a chemical compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide typically involves the reaction of 3,4-dichlorophenylpiperazine with cyclohexyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The product is then purified through recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions to maximize yield and purity, and employing industrial purification techniques such as distillation or large-scale chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex piperazine derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in developing new pharmaceuticals.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its piperazine ring. This interaction can modulate biological pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

• N-cyclohexyl-4-(2,3-dichlorophenyl)piperazine-1-carbothioamide
• N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carboxamide

Uniqueness

N-cyclohexyl-4-(3,4-dichlorophenyl)piperazine-1-carbothioamide is unique due to its specific substitution pattern on the piperazine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields .